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Compound of Interest

Compound Name: 5-Bromo-2,4-dimethyl-2H-indazole

Cat. No.: B1520039

An In-depth Technical Guide to 5-Bromo-2,4-dimethyl-2H-indazole: Properties, Synthesis,
and Applications

Introduction

5-Bromo-2,4-dimethyl-2H-indazole is a substituted indazole, a class of heterocyclic aromatic
compounds featuring a fused benzene and pyrazole ring.[1] The indazole scaffold is a
"privileged"” structure in medicinal chemistry, meaning it frequently appears in biologically active
compounds and approved drugs.[1][2] This specific derivative, with bromine and methyl
substitutions, serves as a versatile intermediate and building block in the synthesis of complex
molecules.[3] Its unique electronic and steric properties make it a valuable component in the
development of novel pharmaceuticals, agrochemicals, and advanced materials.[3][4] This
guide provides a comprehensive overview of its chemical properties, reactivity, synthesis, and
key applications for researchers and drug development professionals.

Physicochemical and Structural Properties

The fundamental properties of 5-Bromo-2,4-dimethyl-2H-indazole are summarized below.
These characteristics are essential for its handling, storage, and application in synthetic
chemistry.

Core Chemical Data
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Property Value Source
CAS Number 1159511-89-3 [3]
Molecular Formula CoHoBrN-2 [3]
Molecular Weight 225.09 g/mol [3]
Appearance Light yellow crystalline solid [3]
Purity > 95% (HPLC) [3]
Storage Conditions Store at 0-8°C [3]
Boiling Point 337.2+£22.0°C at 760 mmHg 5]
(Predicted)
Density 1.53+0.1 g/cm? (Predicted) [5]

Molecular Structure

The structure consists of a bicyclic indazole core. A bromine atom is attached at the 5-position
of the benzene ring, a methyl group at the 4-position, and another methyl group on the nitrogen
at the 2-position of the pyrazole ring, defining it as a 2H-indazole tautomer. The 1H-indazole
tautomer is generally more thermodynamically stable, but N-alkylation can lock the molecule
into the 2H form.[1]
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Suzuki Coupling

Biaryl Indazoles
(with Boronic Acids/Esters)

(e.g., for Kinase Inhibitors)

Pd Catalyst,
Base

Pd or Cu Catalyst,
Base

Buchwald-Hartwig Amination

(with Amines)

5-Bromo-2,4-dimethyl-2H-indazole Amino-Indazoles )

(e.g., for Receptor Ligands)

Pd or Cu Catalyst

Cyanation

(with Cyanide Source)

Cyano-Indazoles
(Precursors for Amides, Tetrazoles)
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1. Combine Starting Materials
(2-Bromobenzaldehyde, Amine, NaNs)
2. Add Copper Catalyst
and Solvent (e.g., DMSO)
3. Heat Reaction Mixture
(e.g., 120°C)

4. Monitor Progress
(TLC or LC-MS)

5. Aqueous Work-up
& Organic Extraction
6. Dry and Concentrate
Organic Phase

'

(7. Purify by Column Chromatographa

Pure 2H-Indazole Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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